molecular formula C10H13NS B8360609 5-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine

5-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine

Cat. No. B8360609
M. Wt: 179.28 g/mol
InChI Key: WFNYNEUGTODCAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine is a useful research compound. Its molecular formula is C10H13NS and its molecular weight is 179.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine

Molecular Formula

C10H13NS

Molecular Weight

179.28 g/mol

IUPAC Name

5-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine

InChI

InChI=1S/C10H13NS/c1-8-9-4-2-3-5-10(9)12-7-6-11-8/h2-5,8,11H,6-7H2,1H3

InChI Key

WFNYNEUGTODCAX-UHFFFAOYSA-N

Canonical SMILES

CC1C2=CC=CC=C2SCCN1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-methyl-2,3-dihydro-1,4-benzothiazepine (5.92 g, 33.40 mmol) in methanol (100 mL) was added a solution of sodium borohydride (3.16 g, 83.49 mmol) in water (60 mL). After being stirred at room temperature overnight, the reaction mixture was acidified with concentrated hydrochloric acid, and then stirred at room temperature for 30 minutes. After being adjusted to pH 9 with an aqueous solution of sodium hydroxide, the resulting mixture was extracted with ethyl acetate (60 mL×3). The combined organic layers were washed by brine (100 mL), dried over anhydrous sodium sulfate, and concentrated in vacuo to afford 5.6 g of 5-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine, MS obsd. (ESI+) [(M+H)+] 180.
Quantity
5.92 g
Type
reactant
Reaction Step One
Quantity
3.16 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.